![molecular formula C17H28N2O B3234868 2-{4-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanol CAS No. 1353983-46-6](/img/structure/B3234868.png)
2-{4-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanol
Overview
Description
2-{4-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanol is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known by its chemical name, N-(2-hydroxyethyl)-N-(4-benzyl-1-piperidinyl)-N-methyl-ethanaminium chloride.
Mechanism of Action
The mechanism of action of 2-{4-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanol is not fully understood. However, it is believed to act as a cholinergic agent and may also have an effect on the dopamine system.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been shown to increase acetylcholine levels in the brain, which is important for cognitive function. It has also been shown to have antioxidant properties and may help to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 2-{4-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanol in lab experiments is its ability to cross the blood-brain barrier. This makes it a potential drug delivery system for the treatment of neurological disorders. However, one limitation of using this compound is its potential toxicity, which needs to be carefully monitored.
Future Directions
There are several future directions for the research on 2-{4-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanol. One potential direction is to further investigate its potential use as a drug delivery system for the treatment of neurodegenerative diseases. Another direction is to study its potential use in the treatment of other diseases such as cancer. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.
In conclusion, this compound is a chemical compound that has potential applications in various fields of scientific research. Its ability to cross the blood-brain barrier makes it a potential drug delivery system for the treatment of neurological disorders. However, further research is needed to fully understand its mechanism of action and potential side effects.
Scientific Research Applications
2-{4-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanol has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of research is its use as a potential drug delivery system due to its ability to cross the blood-brain barrier. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
2-[4-[[benzyl(ethyl)amino]methyl]piperidin-1-yl]ethanol | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H28N2O/c1-2-18(14-16-6-4-3-5-7-16)15-17-8-10-19(11-9-17)12-13-20/h3-7,17,20H,2,8-15H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWBSPPGLQITDLM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1CCN(CC1)CCO)CC2=CC=CC=C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H28N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401193149 | |
Record name | 1-Piperidineethanol, 4-[[ethyl(phenylmethyl)amino]methyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401193149 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1353983-46-6 | |
Record name | 1-Piperidineethanol, 4-[[ethyl(phenylmethyl)amino]methyl]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1353983-46-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Piperidineethanol, 4-[[ethyl(phenylmethyl)amino]methyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401193149 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.